Cas no 98815-59-9 (Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester)

Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester structure
98815-59-9 structure
Product Name:Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester
CAS No:98815-59-9
MF:C23H21O3P
MW:376.384807348251
CID:1993370
PubChem ID:273386
Update Time:2025-04-21

Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester
    • methyl 3-oxo-4-(triphenyl-λ<sup>5</sup>-phosphanylidene)butanoate
    • NSC118616
    • NSC-648226
    • (4-Methoxy-2,4-dioxobutyl)(triphenyl)phosphonium-
    • 98815-59-9
    • Methyl 3-oxo-4-(triphenylphosphoranyl)butanoate hydrobromide
    • METHYL 4-(TRIPHENYLPHOSPHORANYLIDENE)ACETOACETATE
    • methyl 3-oxo-4-(triphenyl-lambda5-phosphanylidene)butanoate
    • NSC648226
    • methyl 3-oxo-4-(triphenyl-$l^{5}-phosphanylidene)butanoate
    • SCHEMBL9317127
    • NSC-118616
    • DTXSID80297855
    • Inchi: 1S/C23H21O3P/c1-26-23(25)17-19(24)18-27(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,18H,17H2,1H3
    • InChI Key: ZXAIAXRMRNCCHC-UHFFFAOYSA-N
    • SMILES: P(=CC(CC(=O)OC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 376.123
  • Monoisotopic Mass: 376.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 53.18000
  • LogP: 2.91490

Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, methyl ester Related Literature

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